Cas no 94516-48-0 (Benzoic acid, 4-azido-, 2-aminoethyl ester)

• Product name: Benzoic acid, 4-azido-, 2-aminoethyl ester
• CAS No: 94516-48-0
• MF: C₉H₁₀N₄O₂
• MW: 206.2013
• CID: 735295
• PubChem ID: 10354404

Benzoic acid, 4-azido-, 2-aminoethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-azido-, 2-aminoethyl ester
• 2-aminoethyl 4-azidobenzoate
• 94516-48-0
• DTXSID00438607

• Inchi： InChI=1S/C9H10N4O2/c10-5-6-15-9(14)7-1-3-8(4-2-7)12-13-11/h1-4H,5-6,10H2
• InChI Key： UQKSFPJLCWOEEW-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)OCCN)N=[N+]=[N-]

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.7Ų